Methyl acetoacetate Methyl acetoacetate Methyl acetoacetate appears as a clear colorless liquid. Flash point 158 °F. Denser than water and slightly soluble in water. Vapors heavier than air.
Methylacetoacetic acid is an oxo carboxylic acid.
Brand Name: Vulcanchem
CAS No.: 105-45-3
VCID: VC20846409
InChI: InChI=1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3
SMILES: CC(=O)CC(=O)OC
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol

Methyl acetoacetate

CAS No.: 105-45-3

Cat. No.: VC20846409

Molecular Formula: C5H8O3

Molecular Weight: 116.11 g/mol

* For research use only. Not for human or veterinary use.

Methyl acetoacetate - 105-45-3

Specification

Description Methyl acetoacetate appears as a clear colorless liquid. Flash point 158 °F. Denser than water and slightly soluble in water. Vapors heavier than air.
Methylacetoacetic acid is an oxo carboxylic acid.
CAS No. 105-45-3
Molecular Formula C5H8O3
Molecular Weight 116.11 g/mol
IUPAC Name methyl 3-oxobutanoate
Standard InChI InChI=1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3
Standard InChI Key WRQNANDWMGAFTP-UHFFFAOYSA-N
SMILES CC(=O)CC(=O)OC
Canonical SMILES CC(=O)CC(=O)OC
Boiling Point 336 to 338 °F at 760 mmHg (USCG, 1999)
171.7 °C
169.00 °C. @ 760.00 mm Hg
Colorform Colorless liquid
Flash Point 158 °F (USCG, 1999)
170 °F (77 °C) (open cup)
77 °C c.c.
Melting Point -112 °F (USCG, 1999)
-80 °C
-27 °C

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